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Compound of Interest

Compound Name: Galactose pentaacetate
CAS No.: 6763-46-8
Cat. No.: B1209048
Get Quote
. J

A Guide to the Inter-laboratory Characterization
of Galactose Pentaacetate

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative overview of the analytical data for Galactose pentaacetate,
a fully acetylated derivative of galactose. Its enhanced stability and solubility in organic
solvents make it a key intermediate in the synthesis of glycosides and other carbohydrate-
based molecules.[1] This document compiles characterization data from various sources to
facilitate inter-laboratory comparison and support its application in biochemical research and
pharmaceutical development.[1]

Data Presentation

The following tables summarize key quantitative data for the characterization of both a-D-
Galactose pentaacetate and -D-Galactose pentaacetate.

Table 1: Physicochemical Properties of Galactose Pentaacetate Anomers
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a-D-Galactose

B-D-Galactose

Property Reference
pentaacetate pentaacetate

CAS Number 4163-59-1 4163-60-4 [2][3]

Molecular Formula C16H22011 C16H22011 [2][3]

Molecular Weight 390.34 g/mol 390.34 g/mol [2][3]
White crystalline White crystalline

Appearance [2][3]
powder powder

Melting Point 92.0-98.0 °C 142 - 146 °C [2][3]

Specific Rotation
(c=1, CHCI5)

+103.0° to +107.0°

+23° to +26°

[2](3]

Solubility

Insoluble in water;
soluble in ethanol,

chloroform

Insoluble in water;
soluble in ethanol,

chloroform

[3]

Table 2: *H NMR Chemical Shift Data for 3-D-Galactose Pentaacetate (400 MHz, CDCls)
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Assignment Chemical Shift Coupling Constant Reference
(ppm) (3, Hz)

A 5.713 J(A,C)=8.3 [4]
B 5.434 ‘IE’D) - 34.9B6)= [4]
C 5.339 J(C,D)=10.5 [4]
D 5.097 [4]

E1 4.16 i(EjsF) - L IES) [4]
F1 4.14 J(F.G)=6.4 [4]
G 4.079 [4]

J2 2.172 [4]

K2 2.129 [4]

L2 2.053 [4]

M2 2.050 [4]

N*2 2.000 [4]

*1, *2: Assignments may be interchangeable.

Experimental Protocols

Detailed methodologies for the key analytical techniques used to characterize Galactose
pentaacetate are provided below.

Nuclear Magnetic Resonance (NMR) Spectroscopy

¢ Objective: To determine the chemical structure and stereochemistry of Galactose
pentaacetate.

e Sample Preparation:
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o Weigh approximately 20 mg of the Galactose pentaacetate sample.

o Dissolve the sample in approximately 0.6 mL of deuterated chloroform (CDCIs).

o Transfer the solution to a 5 mm NMR tube.[5]

e Instrumentation: A 400 MHz (or higher) NMR spectrometer.

o Data Acquisition:

o Acquire a *H NMR spectrum.

o If necessary, acquire a 13C NMR spectrum and 2D correlation spectra (e.g., COSY, HSQC)
for full structural elucidation.

o Data Analysis:

o

Process the raw data using appropriate software (e.g., MestReNova, TopSpin). This
includes Fourier transformation, phase correction, and baseline correction.

o Reference the spectra using the residual solvent peak (CDCls: dH = 7.26 ppm, 6C = 77.16
ppm).

o Integrate the signals in the *H NMR spectrum to determine the relative number of protons.

o Analyze the chemical shifts, multiplicities (splitting patterns), and coupling constants to
assign the signals to specific protons in the molecule.

Gas Chromatography-Mass Spectrometry (GC-MS)

o Objective: To assess the purity and identify the components of a Galactose pentaacetate
sample. Due to the low volatility of Galactose pentaacetate, derivatization is typically
required.

e Sample Preparation (Derivatization):

o Hydrolysis: The pentaacetate can be hydrolyzed to galactose.
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o Derivatization: The resulting galactose is then derivatized (e.g., trimethylsilylation or
acetylation) to increase volatility. For instance, to prepare aldononitrile pentaacetate
derivatives for GC-MS analysis.[6]

e Instrumentation: A gas chromatograph coupled to a mass spectrometer.

e GC Conditions:

[¢]

Column: A non-polar or medium-polarity capillary column (e.g., VF-5ms, Rxi-5MS).[7]

[e]

Carrier Gas: Helium or Hydrogen.[7][8]

o

Injection Mode: Split or splitless.

[¢]

Temperature Program: An initial oven temperature of around 130-190°C, followed by a
temperature ramp to a final temperature of 230-290°C.[7][8]

e MS Conditions:
o lonization Mode: Electron lonization (EI) or Chemical lonization (CI).[6]
o Mass Analyzer: Quadrupole, lon Trap, or Time-of-Flight (TOF).
o Scan Range: A typical mass range of m/z 50-500.
o Data Analysis:
o lIdentify the peaks in the total ion chromatogram (TIC).

o Analyze the mass spectrum of each peak by comparing it to spectral libraries (e.g., NIST,
Wiley) and by interpreting the fragmentation patterns.

High-Performance Liquid Chromatography (HPLC)

o Objective: To determine the purity and quantify the amount of Galactose pentaacetate in a
sample.

e Sample Preparation:
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o Accurately weigh the Galactose pentaacetate sample.

o Dissolve the sample in a suitable solvent, such as a mixture of acetonitrile and water.

e Instrumentation: An HPLC system equipped with a suitable detector (e.g., Refractive Index
(RI) or Evaporative Light Scattering Detector (ELSD)).[9][10]

o Chromatographic Conditions:

o Column: A column suitable for carbohydrate analysis, such as a Primesep S2 mixed-mode
column or a cation-exchange column in the calcium form.[9][11]

o Mobile Phase: An isocratic mobile phase, for example, a mixture of acetonitrile and water
with a formic acid buffer.[9] A dilute acid solution such as 0.009N Sulfuric Acid can also be
used.[10]

o Flow Rate: A typical flow rate is around 1 mL/min.
o Column Temperature: Maintained at a constant temperature (e.g., 30 °C).
o Data Analysis:

o Identify the peak corresponding to Galactose pentaacetate based on its retention time
compared to a standard.

o Determine the purity of the sample by calculating the peak area percentage.
o For quantification, create a calibration curve using standards of known concentrations.

Visualizations
Experimental Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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